Terbium(III) trifluoromethanesulfonate
Overview
Description
Terbium(III) trifluoromethanesulfonate, also known as Terbium tris(trifluoromethanesulfonate), Terbium tritriflate, Terbium (III) triflate, or Trifluoromethanesulfonic acid terbium (III) salt, is a chemical compound used as a reagent and chemical intermediate . It is a raw material used in the synthesis of other chemicals .
Molecular Structure Analysis
The linear formula for Terbium(III) trifluoromethanesulfonate is (CF3SO3)3Tb . Its molecular weight is 606.13 . The SMILES string representation is [Tb+3].[O-]S(=O)(=O)C(F)(F)F.[O-]S(=O)(=O)C(F)(F)F.[O-]S(=O)(=O)C(F)(F)F .Physical And Chemical Properties Analysis
Terbium(III) trifluoromethanesulfonate is a white powder . It is insoluble in water . The assay is ≥97% .Scientific Research Applications
(CF3SO3)3Tb(CF_3SO_3)_3Tb(CF3SO3)3Tb
, is a versatile compound used in various scientific research applications. Below is a comprehensive analysis focusing on unique applications across different fields:Green Phosphors for Lighting Technology
Terbium(III) trifluoromethanesulfonate is instrumental in creating green phosphors . These phosphors are key components in trichromatic lighting technology, which is essential for modern display systems. The compound’s ability to fluoresce brightly under UV light makes it ideal for this application .
Dopant for Crystalline Solid-State Devices
In the field of electronics, this terbium compound serves as an effective dopant . It enhances the electrical properties of crystalline solid-state devices, which are crucial for the development of semiconductors and other electronic components .
Fuel Cell Material Enhancement
The compound is also used to improve the performance of fuel cell materials . By acting as a dopant, it can increase the efficiency of fuel cells, which are promising sources of clean energy .
Luminescent Supramolecular Metallogels
Recent research has explored the use of terbium(III) trifluoromethanesulfonate in the development of luminescent supramolecular metallogels . These materials have potential applications in optoelectronic devices, stimuli-responsive systems, and self-healing materials .
Catalyst in Organic Synthesis
As a catalyst, terbium(III) trifluoromethanesulfonate facilitates various organic synthesis reactions. Its high reactivity and specificity make it a valuable tool for chemists working on complex organic compounds .
Sensitizing Agent for Luminescent Materials
This compound acts as a sensitizing agent for luminescent materials, enhancing their brightness and color purity. This is particularly useful in the development of new types of LEDs and other light-emitting devices .
Magnetic Resonance Imaging (MRI) Contrast Agents
In the medical field, terbium(III) trifluoromethanesulfonate is being studied as a component of MRI contrast agents . Its magnetic properties may improve the contrast and clarity of MRI scans, aiding in more accurate diagnoses .
Research on Quantum Computing
Lastly, the unique properties of terbium(III) trifluoromethanesulfonate are being investigated in the context of quantum computing . The compound’s potential to act as a qubit could contribute significantly to the advancement of quantum information processing .
Safety and Hazards
Terbium(III) trifluoromethanesulfonate may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation . Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended .
Mechanism of Action
Target of Action
Terbium(III) trifluoromethanesulfonate, also known as Terbium tris(trifluoromethanesulfonate), Terbium tritriflate, or Terbium (III) triflate , is primarily used as a reagent and chemical intermediate
Mode of Action
It is known to be used in the synthesis of various chemicals , suggesting that it may interact with other compounds to facilitate chemical reactions.
Result of Action
The molecular and cellular effects of Terbium(III) trifluoromethanesulfonate’s action are likely dependent on the specific chemical reactions it is involved in. As a chemical intermediate, it contributes to the synthesis of various chemicals .
Action Environment
The action, efficacy, and stability of Terbium(III) trifluoromethanesulfonate can be influenced by various environmental factors. For instance, it should be stored in a well-ventilated place and the container should be kept tightly closed . Furthermore, it should be handled in a well-ventilated area or outdoors .
properties
IUPAC Name |
terbium(3+);trifluoromethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CHF3O3S.Tb/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLYAVYSVLLIWEK-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Tb+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3F9O9S3Tb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40472580 |
Source
|
| Record name | Terbium(III) trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40472580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
606.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Terbium(III) trifluoromethanesulfonate | |
CAS RN |
148980-31-8 |
Source
|
| Record name | Terbium(III) trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40472580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Terbium(III) trifluoromethanesulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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